Cas no 1556530-68-7 (propan-2-yl 3-amino-4-methylpentanoate)

• Product Name: propan-2-yl 3-amino-4-methylpentanoate
• CAS No: 1556530-68-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD24277596
• CID: 5244866
• PubChem ID: 81983024
• Update Time: 2026-03-08

propan-2-yl 3-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 3-amino-4-methylpentanoate
• propan-2-yl3-amino-4-methylpentanoate
• Pentanoic acid, 3-amino-4-methyl-, 1-methylethyl ester

• MDL： MFCD24277596
• Inchi： 1S/C9H19NO2/c1-6(2)8(10)5-9(11)12-7(3)4/h6-8H,5,10H2,1-4H3
• InChI Key： OOPOLNQHNIOTNP-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CC(C(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 144
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on propan-2-yl 3-amino-4-methylpentanoate

Recent Advances in the Study of Propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) in Chemical Biology and Pharmaceutical Research

Propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, prodrug design, and as a building block in synthetic chemistry. The compound's isopropyl ester moiety and amino acid-like structure contribute to its favorable physicochemical properties, such as enhanced solubility and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and characterization of propan-2-yl 3-amino-4-methylpentanoate, with particular attention to its stability under physiological conditions. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to elucidate its molecular structure and purity. These efforts have confirmed the compound's robustness and suitability for use in pharmaceutical formulations, where precise control over chemical properties is critical.

One of the most notable applications of propan-2-yl 3-amino-4-methylpentanoate is its role in prodrug development. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The ester linkage in propan-2-yl 3-amino-4-methylpentanoate has been exploited to mask polar functional groups in drug molecules, thereby improving their membrane permeability and overall pharmacokinetic profiles. Recent preclinical studies have demonstrated the efficacy of prodrugs derived from this compound in enhancing the delivery of antiviral and anticancer agents, with reduced systemic toxicity.

In addition to its pharmaceutical applications, propan-2-yl 3-amino-4-methylpentanoate has also been investigated for its potential in chemical biology. Its ability to serve as a chiral building block has facilitated the synthesis of complex molecules with high enantiomeric purity. This is particularly relevant in the development of peptidomimetics and other bioactive compounds, where stereochemistry plays a crucial role in biological activity. Recent work has highlighted the compound's utility in the asymmetric synthesis of amino acid derivatives, which are key intermediates in the production of therapeutic peptides.

Despite these advancements, challenges remain in the large-scale production and optimization of propan-2-yl 3-amino-4-methylpentanoate. Current research is addressing issues related to yield, scalability, and cost-effectiveness of synthetic routes. Novel catalytic methods, including enzymatic and metal-catalyzed reactions, are being explored to improve the efficiency of its synthesis. Furthermore, ongoing studies are investigating the compound's metabolic fate and potential interactions with biological systems, which are essential for its safe and effective use in clinical settings.

In conclusion, propan-2-yl 3-amino-4-methylpentanoate (CAS: 1556530-68-7) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural attributes and functional versatility make it a valuable tool for drug development and synthetic chemistry. Continued research into its applications, synthesis, and biological effects will undoubtedly uncover new opportunities for its use in addressing unmet medical needs and advancing scientific knowledge.